Element mass spectrometry as a tool for high-resolution temporal dynamics investigations of peptide phosphorylation†

Chemical Communications Pub Date: 2008-10-14 DOI: 10.1039/B811934A

Abstract

The great potential of capillary HPLC (capHPLC) coupled to element mass spectrometry (ICPMS) to study peptide phosphorylation dynamics was evaluated, and the high precision associated with the absolute quantification of the phosphopeptides provided the most detailed phosphorylation time profile ever reported.

Graphical abstract: Element mass spectrometry as a tool for high-resolution temporal dynamics investigations of peptide phosphorylation
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